Cas no 10383-88-7 (Ethanone-1-13C,1-phenyl-)

Ethanone-1-13C,1-phenyl- structure
Ethanone-1-13C,1-phenyl- structure
Product Name:Ethanone-1-13C,1-phenyl-
CAS No:10383-88-7
MF:C8H8O
MW:121.141177177429
CID:118568
PubChem ID:12196845
Update Time:2025-04-18

Ethanone-1-13C,1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone-1-13C,1-phenyl-
    • ACETOPHENONE, [CARBONYL-13C]
    • Acetophenone-carbonyl-13C
    • 1-phenyl(113C)ethanone
    • Acetophenone-alpha-13C, 99 atom % 13C
    • Acetophenone-alpha-13C
    • 10383-88-7
    • Inchi: 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i7+1
    • InChI Key: KWOLFJPFCHCOCG-CDYZYAPPSA-N
    • SMILES: O=[13C](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 120.05754
  • Monoisotopic Mass: 121.060869710g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.039 g/mL at 25 °C
  • Melting Point: 19-20 °C(lit.)
  • Boiling Point: 202 °C(lit.)
  • Flash Point: 180 °F
  • Refractive Index: n20/D 1.5325(lit.)
  • PSA: 17.07

Ethanone-1-13C,1-phenyl- Security Information

  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
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